Cas no 51749-47-4 (1,2-Dibromoethyl prop-2-enoate)

• Product Name: 1,2-Dibromoethyl prop-2-enoate
• CAS No: 51749-47-4
• MF: C₅H₆Br₂O₂
• MW: 257.907940387726
• CID: 2829921
• PubChem ID: 12384100
• Update Time: 2025-04-21

1,2-Dibromoethyl prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• 1,2-Dibromoethyl prop-2-enoate
• DTXSID70495646
• 51749-47-4

• Inchi： 1S/C5H6Br2O2/c1-2-5(8)9-4(7)3-6/h2,4H,1,3H2
• InChI Key： CFKPRIPIGQIQCT-UHFFFAOYSA-N
• SMILES： BrC(CBr)OC(C=C)=O

Computed Properties

• Exact Mass: 257.87141Da
• Monoisotopic Mass: 255.87345Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų